2-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]pyridin-3-amine

• IUPAC Name: 2-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]pyridin-3-amine
• InChI: InChI=1S/C15H16N2O/c1-10-7-8-14(12-5-2-4-11(10)12)18-15-13(16)6-3-9-17-15/h3,6-9H,2,4-5,16H2,1H3
• InChI Key: FOMNPDKHJZXHDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCC2=C(C=C1)OC3=C(C=CC=N3)N
• Molecular Formula: C15H16N2O
• DSSTOX Substance ID: DTXSID30379337
• Molecular Weight: 240.30 g/mol
• Solubility: 10.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 175136-11-5

Description

2-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]pyridin-3-amine is a useful research compound. Its molecular formula is C15H16N2O and its molecular weight is 240.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 10.1 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Aromatic Amines in Biological Research

Heterocyclic aromatic amines (HAAs) have been extensively studied for their carcinogenic properties in various biological matrices. The review by Teunissen et al. (2010) focuses on the analysis of HAAs and their metabolites in foodstuffs and biological samples, emphasizing the importance of liquid chromatography coupled to mass spectrometry for the sensitive and selective quantitative analysis of these compounds (Teunissen et al., 2010). This research is crucial for understanding the biological effects and exposures of HAAs, contributing to the development of analytical methods for detecting carcinogenic or detoxification products.

Pyridine Derivatives in Chemical and Biological Studies

Research on pyridine derivatives, including those similar to the compound , reveals their versatility and applicability in various scientific fields. Boča et al. (2011) provide a comprehensive review of the chemistry and properties of 2,6-bis-(benzimidazol-2-yl)-pyridine and its complexes, indicating their potential in spectroscopic studies, structures, magnetic properties, and biological activities (Boča et al., 2011). This research highlights the broad applicability of pyridine derivatives in developing complex compounds with significant chemical and biological activities.

N-oxide Derivatives in Organic Synthesis and Drug Applications

N-oxide derivatives, particularly those from pyridine and indazole, are known for their significant roles in organic synthesis, catalysis, and medicinal applications. Li et al. (2019) review the importance of heterocyclic N-oxide derivatives, including their applications in forming metal complexes, designing catalysts, and their use in medicinal chemistry for developing compounds with anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019). This area of research is vital for exploring the potential of N-oxide and pyridine derivatives in advanced chemistry and drug development.

Safety and Hazards

The safety and hazards associated with “2-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]pyridin-3-amine” are not well-documented. It’s always recommended to handle chemical compounds with appropriate safety measures.